Cas no 2308464-24-4 (2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidohex-5-enoic acid)

• Product Name: 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidohex-5-enoic acid
• CAS No: 2308464-24-4
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6010117
• PubChem ID: 165737114
• Update Time: 2025-05-21

2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidohex-5-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidohex-5-enoic acid
• 2308464-24-4
• 2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]hex-5-enoic acid
• EN300-1581419

• Inchi： 1S/C27H32N2O5/c1-3-5-15-24(26(31)32)29-25(30)16-18(10-4-2)28-27(33)34-17-23-21-13-8-6-11-19(21)20-12-7-9-14-22(20)23/h3,6-9,11-14,18,23-24H,1,4-5,10,15-17H2,2H3,(H,28,33)(H,29,30)(H,31,32)/t18-,24?/m1/s1
• InChI Key： OBHPJUUFIIFCIK-QFADGXAASA-N
• SMILES： O(C(N[C@@H](CC(NC(C(=O)O)CCC=C)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidohex-5-enoic acid

Comprehensive Overview of 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidohex-5-enoic acid (CAS No. 2308464-24-4)

2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidohex-5-enoic acid (CAS No. 2308464-24-4) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring a hex-5-enoic acid backbone and an Fmoc-protected amine, makes it a valuable building block in drug discovery and biomaterials research. Researchers are increasingly exploring its applications in targeted drug delivery and bioorthogonal chemistry, aligning with the growing demand for precision medicine and biocompatible materials.

The compound’s CAS No. 2308464-24-4 ensures traceability in regulatory and commercial contexts, while its IUPAC name reflects its intricate functional groups. The Fmoc group (9H-fluoren-9-ylmethoxycarbonyl) is a cornerstone in solid-phase peptide synthesis (SPPS), enabling efficient deprotection under mild conditions. This property is critical for synthesizing therapeutic peptides, a field gaining traction due to breakthroughs in diabetes and oncology treatments. Recent studies highlight its role in designing peptide-drug conjugates (PDCs), addressing challenges like poor bioavailability and off-target effects.

In the context of AI-driven drug design, 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidohex-5-enoic acid is often discussed in forums exploring machine learning for molecular optimization. Its alkene moiety (hex-5-enoic acid) allows for click chemistry modifications, a technique frequently searched alongside bioconjugation strategies. This aligns with trends in nanomedicine, where researchers seek site-specific labeling for diagnostics and therapeutics. The compound’s chiral center (3R) further underscores its utility in stereoselective synthesis, a hot topic in asymmetric catalysis.

From an SEO perspective, queries like "Fmoc-amino acid applications" or "CAS 2308464-24-4 supplier" reflect commercial and academic interest. The compound’s solubility in organic solvents like DMF and dichloromethane is frequently queried, emphasizing practical handling considerations. Additionally, its stability under SPPS conditions makes it a recurring subject in peptide synthesis troubleshooting guides, addressing common pain points like side reactions or low coupling efficiency.

Environmental and green chemistry trends also influence discussions around this compound. Innovations in reducing solvent waste during peptide manufacturing often reference Fmoc-protected derivatives due to their compatibility with automated synthesizers. Furthermore, its potential in sustainable biomaterials aligns with searches for eco-friendly alternatives in tissue engineering scaffolds.

In summary, 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidohex-5-enoic acid (CAS No. 2308464-24-4) bridges multiple disciplines, from pharmaceutical development to material science. Its versatility in chemical biology and responsiveness to emerging technologies ensures its relevance in both academic and industrial settings. As personalized medicine and biodegradable polymers gain momentum, this compound is poised to remain a focal point in innovative research.